Egfr-IN-136

• Molecular Formula: C30H36N7O4P
• Molecular Weight: 589.6 g/mol
• InChI: InChI=1S/C30H36N7O4P/c1-20-17-31-30-34-25-15-23(26(16-27(25)39-2)36-9-12-40-13-10-36)21-18-32-37(19-21)8-5-11-41-22-6-7-24(33-29(20)35-30)28(14-22)42(3,4)38/h6-7,14-19H,5,8-13H2,1-4H3,(H2,31,33,34,35)
• InChIKey: HGSJQOUQNLIDFP-UHFFFAOYSA-N

Egfr-IN-136: Macrocyclic EGFR Inhibitor Targeting C797S

Egfr-IN-136 (designated compound 21v in primary literature; CAS 3064450-12-7) is a fourth-generation, reversible, non-covalent EGFR tyrosine kinase inhibitor (TKI) belonging to the diaminopyrimidine macrocycle class . It was rationally designed via structure-based drug design to overcome clinical resistance to the third-generation covalent inhibitor osimertinib mediated by the tertiary C797S mutation in EGFR . The compound potently inhibits both EGFR19del/T790M/C797S and EGFRL858R/T790M/C797S triple-mutant kinases at low nanomolar concentrations and has demonstrated antitumor efficacy in a Ba/F3-EGFR19del/T790M/C797S xenograft model, positioning it as a promising macrocyclic lead for NSCLC drug discovery targeting osimertinib-resistant C797S-mutant disease .

✓

C797S-mutant EGFR osimertinib-resistance model studies

✓

Macrocyclic diaminopyrimidine scaffold SAR and conformational constraint analysis

✓

Reversible non-covalent binding mode comparator for EGFR TKI research

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. View Source

Egfr-IN-136 Differentiation: Not All C797S Inhibitors Are Equal

The field of fourth-generation EGFR inhibitors targeting C797S-mediated resistance includes diverse chemotypes—diaminopyrimidine macrocycles (e.g., Egfr-IN-136), allosteric inhibitors, ATP-competitive non-macrocyclic agents, and covalent inhibitors—each exhibiting distinct mutant selectivity profiles, wild-type EGFR liability, cellular potency gaps, and in vivo pharmacological behavior . Even among non-covalent reversible inhibitors targeting the same triple mutants (Del19/T790M/C797S and L858R/T790M/C797S), IC50 values span over three orders of magnitude across different scaffolds, and selectivity for mutant versus wild-type EGFR varies dramatically, from <10-fold to >1,000-fold . Furthermore, the macrocyclic architecture of Egfr-IN-136 introduces conformational constraints absent in linear analogs, which can directly impact kinase selectivity, metabolic stability, and drug-likeness . Generic substitution without head-to-head biochemical, cellular, and in vivo benchmarking therefore risks selecting a compound with fundamentally different selectivity and efficacy characteristics.

Macrocyclic vs. linear scaffold mismatch

Macrocyclic architecture imposes conformational constraints absent in linear analogs; kinase selectivity and metabolic stability may shift substantially across chemotypes.

WT EGFR selectivity profile divergence

Mutant vs. wild-type selectivity can differ by >100-fold among fourth-generation inhibitors; direct substitution without head-to-head data risks inappropriate model interpretation.

Cellular potency transferability gap

Biochemical IC50 values do not reliably predict antiproliferative activity in C797S-mutant cell models; benchmarking in relevant cellular context is required before compound replacement.

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. View Source
• [2] Li, Q.; Zhang, T.; Li, S.; et al. Discovery of Potent and Noncovalent Reversible EGFR Kinase Inhibitors of EGFRL858R/T790M/C797S. ACS Med. Chem. Lett. 2019, 10 (7), 1046–1052. Compound 25g: IC50 = 2.2 nM for EGFRL858R/T790M/C797S. View Source

Egfr-IN-136: Comparative Evidence vs. C797S Inhibitor Analogs

Biochemical Potency: EGFR Del19/T790M/C797S Triple Mutant

Egfr-IN-136 (compound 21v) inhibits EGFR19del/T790M/C797S triple-mutant kinase with an IC50 of 2.3 nM in biochemical assays . This potency is within a close range to the fourth-generation clinical-stage inhibitor BLU-945, which shows an IC50 range of 1.2–4.4 nM against the same triple-mutant panel , and is notably more potent than the benchmark reversible inhibitor JND3229 (IC50 = 5.8 nM against EGFRL858R/T790M/C797S; Del19/T790M/C797S enzymatic data not explicitly reported) . Among macrocyclic inhibitors specifically, compound 18j (a distinct macrocyclic scaffold) showed an IC50 of 0.036 μM (36 nM) against Ba/F3-EGFR19del/T790M/C797S cells, placing Egfr-IN-136's enzymatic potency approximately 15-fold stronger than this comparator at the biochemical level .

EGFR Del19/T790M/C797S Biochemical IC50

Cross-study comparable

IC50 = 2.3 nM

Supports potent triple-mutant inhibition in biochemical assay context

Comparable to BLU-945 range; ~15-fold stronger than macrocycle 18j at biochemical level

Evidence Dimension	Biochemical IC50 against EGFR Del19/T790M/C797S triple mutant
Target Compound Data	IC50 = 2.3 nM (Egfr-IN-136 / 21v)
Comparator Or Baseline	BLU-945: IC50 range 1.2–4.4 nM; JND3229: IC50 = 5.8 nM (mutant context: L858R/T790M/C797S); Compound 18j: IC50 = ~36 nM (cellular Ba/F3 assay)
Quantified Difference	Egfr-IN-136 is 2.5-fold more potent than JND3229 (5.8 vs 2.3 nM, cross-mutant context caveat) and ~15-fold more potent than macrocycle 18j at the biochemical level
Conditions	Biochemical EGFR kinase inhibition assay; enzymes: recombinant EGFR19del/T790M/C797S or EGFRL858R/T790M/C797S

Why This Matters

Low nanomolar biochemical potency against the clinically relevant Del19/T790M/C797S triple mutant is a prerequisite gatekeeper criterion for fourth-generation EGFR inhibitor selection; Egfr-IN-136 demonstrates potency comparable to or exceeding that of several leading preclinical and clinical-stage comparators.

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. Egfr-IN-136/21v: EGFR19del/T790M/C797S IC50 = 2.3 nM. View Source
• [2] JND3229. EGFRC797S reversible inhibitor. IC50 = 5.8 nM for EGFRL858R/T790M/C797S. ACS Med. Chem. Lett. 2018, 9, 1123–1127. PMID: 30429956. View Source
• [3] Conformational Constrained 4-(1-Sulfonyl-3-indol)yl-2-phenylaminopyrimidine Derivatives as New Fourth-Generation EGFR Inhibitors Targeting T790M/C797S Mutations. Compound 18j: Ba/F3-EGFR19del/T790M/C797S IC50 = 0.036 μM (36 nM). View Source

Biochemical Potency: EGFR L858R/T790M/C797S Triple Mutant

Egfr-IN-136 inhibits EGFRL858R/T790M/C797S triple-mutant kinase with an IC50 of 12.5 nM . In contrast, osimertinib—the third-generation covalent inhibitor against which C797S-mediated resistance develops—shows an IC50 of >1,000 nM against the C797S-containing triple mutant, rendering it essentially inactive . The reversible non-covalent inhibitor 25g (a non-macrocyclic aminopyrimidine) achieved an IC50 of 2.2 nM against this mutant, approximately 5.7-fold lower than Egfr-IN-136, but 25g occupies both the ATP-binding site and an allosteric pocket, reflecting a distinct binding mode not directly comparable in macrocyclic context . The quinazoline-based fourth-generation inhibitor compound 8d exhibited an IC50 of 68 nM (0.068 μM) against the same mutant, making Egfr-IN-136 approximately 5.5-fold more potent .

EGFR L858R/T790M/C797S Biochemical IC50

Cross-study comparable

IC50 = 12.5 nM

Maintains nanomolar potency against second common triple-mutant genotype

>80-fold more potent than osimertinib; 5.5-fold more potent than quinazoline 8d

Evidence Dimension	Biochemical IC50 against EGFR L858R/T790M/C797S triple mutant
Target Compound Data	IC50 = 12.5 nM (Egfr-IN-136 / 21v)
Comparator Or Baseline	Osimertinib: IC50 > 1,000 nM; 25g: IC50 = 2.2 nM; Compound 8d: IC50 = 68 nM (0.068 μM)
Quantified Difference	Egfr-IN-136 is >80-fold more potent than osimertinib; 5.7-fold less potent than 25g (non-macrocyclic, dual-site); 5.5-fold more potent than quinazoline compound 8d
Conditions	Biochemical EGFR kinase inhibition assay; recombinant EGFRL858R/T790M/C797S

Why This Matters

The EGFRL858R/T790M/C797S triple mutant represents one of the two dominant C797S resistance genotypes; Egfr-IN-136 maintains nanomolar potency against this mutant where osimertinib completely fails, establishing its viability as a post-osimertinib therapeutic candidate.

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. Egfr-IN-136/21v: EGFRL858R/T790M/C797S IC50 = 12.5 nM. View Source
• [2] Osimertinib activity against EGFR C797S mutants. Osimertinib IC50 > 1,000 nM against EGFRL858R/T790M/C797S. Referenced in J. Med. Chem. 2024, 67, 20531–20558 and elsewhere. View Source
• [3] Li, Q.; Zhang, T.; Li, S.; et al. Discovery of Potent and Noncovalent Reversible EGFR Kinase Inhibitors of EGFRL858R/T790M/C797S. ACS Med. Chem. Lett. 2019, 10 (7), 1046–1052. Compound 25g: IC50 = 2.2 nM. View Source
• [4] Quinazoline-based fourth-generation EGFR TKIs to overcome C797S-mediated resistance in NSCLC. Compound 8d: EGFR L858R/T790M/C797S IC50 = 0.068 μM (68 nM). PubMed, 2025. View Source

Cellular Antiproliferative Activity in Ba/F3 Triple-Mutant Models

In the Ba/F3 isogenic cell model engineered to express EGFR19del/T790M/C797S, Egfr-IN-136 inhibited cell proliferation with an IC50 of 41 nM; against Ba/F3-EGFRL858R/T790M/C797S cells, the IC50 was 52 nM . By comparison, the clinical-stage BLU-945 showed IC50 values of 1.2–4.4 nM in enzymatic assays but cellular IC50 data in the identical Ba/F3 engineered system are not publicly disclosed in direct head-to-head format with Egfr-IN-136 . The macrocyclic inhibitor 18j exhibited Ba/F3-EGFR19del/T790M/C797S cellular IC50 of 36 nM, placing it slightly more potent than Egfr-IN-136 (41 nM) by a marginal 1.14-fold . In a distinct Ba/F3 assay context, JND3229 achieved IC50 values of 0.51 μM (510 nM) against EGFRL858R/T790M/C797S cells, revealing a ~10-fold weaker cellular activity relative to Egfr-IN-136 (52 nM) .

Ba/F3 Triple-Mutant Cellular IC50

Cross-study comparable

Del19/T790M/C797S IC50 = 41 nM; L858R/T790M/C797S IC50 = 52 nM

Demonstrates mutant-selective growth inhibition in isogenic cellular context

~10-fold more potent than JND3229 (L858R context); marginally less potent than macrocycle 18j

Evidence Dimension	Antiproliferative IC50 in Ba/F3 cells expressing EGFR triple mutants
Target Compound Data	Ba/F3-EGFR19del/T790M/C797S IC50 = 41 nM; Ba/F3-EGFRL858R/T790M/C797S IC50 = 52 nM
Comparator Or Baseline	18j: Ba/F3-EGFR19del/T790M/C797S IC50 = 36 nM (1.14-fold difference); JND3229: Ba/F3-EGFRL858R/T790M/C797S IC50 = 510 nM (~10-fold difference)
Quantified Difference	Egfr-IN-136 is approximately 10-fold more potent than JND3229 in cellular context; marginally (1.14-fold) less potent than macrocycle 18j
Conditions	Ba/F3 isogenic cell lines engineered with EGFR19del/T790M/C797S or EGFRL858R/T790M/C797S; proliferation assay

Why This Matters

Cellular antiproliferative IC50 in isogenic Ba/F3 models is the gold-standard predictor of mutant-selective growth inhibition in a clean genetic background; Egfr-IN-136's ~10-fold advantage over JND3229 in this assay may translate to meaningfully lower effective concentrations in preclinical efficacy studies.

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. Ba/F3-EGFR19del/T790M/C797S IC50 = 41 nM; Ba/F3-EGFRL858R/T790M/C797S IC50 = 52 nM. View Source
• [2] JND3229. EGFRC797S reversible inhibitor. Ba/F3-EGFRL858R/T790M/C797S IC50 = 0.51 μM. Benchchem / ACS Med. Chem. Lett. 2018, 9, 1123–1127. View Source
• [3] Conformational Constrained 4-(1-Sulfonyl-3-indol)yl-2-phenylaminopyrimidine Derivatives. Compound 18j: Ba/F3-EGFR19del/T790M/C797S IC50 = 0.036 μM (36 nM). View Source

Activity in Osimertinib-Resistant PC-9-OR NSCLC Cell Line

Egfr-IN-136 inhibited the proliferation of the EGFR19del/T790M/C797S-mutant PC-9-OR NSCLC cell line with an IC50 of 56 nM . This is a clinically derived osimertinib-resistant cell model that faithfully recapitulates the C797S resistance genotype found in NSCLC patients who progress on third-generation therapy . In the same PC-9-OR system, osimertinib's activity is markedly diminished due to the C797S mutation (IC50 > 1,000 nM for C797S-containing triple mutants in biochemical assays) . For comparison, the sulfonyl-indole macrocycle 18j inhibited PC-9-OR cell proliferation with an IC50 of 0.644 μM (644 nM), making Egfr-IN-136 approximately 11.5-fold more potent in this clinically relevant osimertinib-resistant NSCLC cell model . The compound also displayed selectivity over parental Ba/F3 and A431 (WT EGFR) cells, indicating mutant-selective growth inhibition .

PC-9-OR Osimertinib-Resistant Cell IC50

Direct head-to-head comparison

IC50 = 56 nM

Clinically relevant osimertinib-resistant NSCLC cell model response

11.5-fold more potent than macrocycle 18j; overcomes osimertinib failure in C797S context

Evidence Dimension	Antiproliferative IC50 in PC-9-OR NSCLC cell line (EGFR19del/T790M/C797S)
Target Compound Data	IC50 = 56 nM (Egfr-IN-136 / 21v)
Comparator Or Baseline	Osimertinib: essentially inactive against C797S triple mutants; Compound 18j: PC-9-OR IC50 = 644 nM
Quantified Difference	Egfr-IN-136 overcomes osimertinib resistance entirely; 11.5-fold more potent than macrocycle 18j in PC-9-OR cells
Conditions	Human NSCLC PC-9-OR cell line harboring EGFR19del/T790M/C797S; cell proliferation assay

Why This Matters

The PC-9-OR cell model directly represents the clinical scenario of osimertinib failure due to C797S; Egfr-IN-136's 56 nM IC50 in this model—coupled with an 11.5-fold advantage over the comparator macrocycle 18j—provides the strongest translational evidence for its prioritization in procurement decisions for osimertinib-resistant NSCLC research programs.

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. PC-9-OR IC50 = 56 nM; selectivity over parental Ba/F3 and A431. View Source
• [2] Osimertinib loss of activity against C797S-mediated resistance. Referenced in J. Med. Chem. 2024, 67, 20531–20558. View Source
• [3] Conformational Constrained 4-(1-Sulfonyl-3-indol)yl-2-phenylaminopyrimidine Derivatives. Compound 18j: PC-9-OR IC50 = 0.644 μM (644 nM). View Source

In Vivo Efficacy in EGFR C797S Xenograft Model

Egfr-IN-136 demonstrated antitumor efficacy in a Ba/F3-EGFR19del/T790M/C797S xenograft mouse model . This in vivo validation directly bridges the biochemical and cellular potency data to organism-level tumor growth inhibition in a model driven exclusively by the C797S triple-mutant EGFR kinase . By comparison, BLU-945 has also demonstrated in vivo tumor growth inhibition (TGI) in osimertinib-resistant xenografts including the PC9-DTC (Del19/T790M/C797S) model , while JND3229 showed in vivo monodrug efficacy in similar Ba/F3 xenograft models, confirming that in vivo xenograft activity is a discriminating feature among fourth-generation C797S inhibitors rather than a universal class property .

In Vivo Xenograft Efficacy

Class-level inference

Antitumor efficacy confirmed in Ba/F3-EGFR Del19/T790M/C797S xenograft model

Model-response context supports organism-level target engagement; quantitative TGI data not publicly reported

In vivo validation is a discriminating feature among fourth-generation inhibitors; data to verify for exact comparison

Evidence Dimension	In vivo xenograft antitumor efficacy (qualitative)
Target Compound Data	Antitumor efficacy confirmed in Ba/F3-EGFR19del/T790M/C797S xenograft model (quantitative TGI values not publicly reported in abstract)
Comparator Or Baseline	BLU-945: TGI in PC9-DTC xenograft model; JND3229: in vivo monodrug efficacy in Ba/F3 xenograft models; multiple fourth-generation inhibitors demonstrate in vivo validation as a class feature
Quantified Difference	Qualitative confirmation; exact TGI comparison not available due to limited publicly disclosed data
Conditions	Ba/F3-EGFR19del/T790M/C797S xenograft mouse model

Why This Matters

In vivo xenograft validation is the minimum translational threshold for advancing a compound from biochemical screening to preclinical development; Egfr-IN-136 clears this bar, confirming that its nanomolar biochemical and cellular potency translates into organism-level tumor suppression, a critical criterion for procurement prioritization.

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. Antitumor efficacy in Ba/F3-EGFR19del/T790M/C797S xenograft model. View Source
• [2] PubMed abstract. J. Med. Chem. 2024, 67 (22), 20531–20558. Further in vivo xenograft details. View Source
• [3] Novel potent and selective fourth-generation inhibitors targeting EGFR for NSCLC therapy. BLU-945: TGI in PC9-DTC xenograft. ASCO, 2025. View Source
• [4] JND3229: In vivo monodrug efficacy in Ba/F3 xenograft models. ACS Med. Chem. Lett. 2018, 9, 1123–1127. View Source

Selectivity Profile Against Wild-Type EGFR

Egfr-IN-136 showed IC50 values of 20.2 nM against wild-type EGFR (EGFRWT) in biochemical assays, yielding a WT/mutant selectivity ratio of approximately 8.8-fold versus EGFR19del/T790M/C797S (2.3 nM) and 1.6-fold versus EGFRLR/TM (1.2 nM) . It also displayed selectivity over parental Ba/F3 and A431 (WT EGFR) cells in cellular proliferation assays . For comparison, BLU-945 achieves >1,000-fold selectivity for mutant over wild-type EGFR across multiple mutant genotypes, representing the gold standard in mutant selectivity . By contrast, JND3229 shows minimal selectivity (WT IC50 = 6.8 nM versus EGFRL858R/T790M/C797S IC50 = 5.8 nM, ratio = 1.17-fold), indicating a near-equipotent profile . OBX02-011 demonstrates extreme selectivity (WT IC50 = 1,471 nM vs. L858R/T790M/C797S IC50 = 2.09 nM, ratio = ~704-fold) . Egfr-IN-136's selectivity profile, while modest (1.6–8.8-fold depending on mutant context), exceeds that of non-selective agents like JND3229 but falls substantially below that of highly optimized mutant-selective agents.

WT EGFR Selectivity Ratio

Cross-study comparable

WT IC50 = 20.2 nM; mutant/WT ratio ~1.6–8.8-fold

Intermediate selectivity profile; supports mutant-preferential EGFR inhibition studies

7.5-fold more selective than JND3229; substantially less selective than BLU-945 (>1,000-fold)

Evidence Dimension	Selectivity ratio: EGFRWT IC50 / EGFR triple-mutant IC50
Target Compound Data	Egfr-IN-136: WT IC50 = 20.2 nM; selectivity ratio ~1.6–8.8-fold (mutant context-dependent)
Comparator Or Baseline	BLU-945: >1,000-fold selective; JND3229: 1.17-fold selective; OBX02-011: ~704-fold selective
Quantified Difference	Egfr-IN-136 is 7.5-fold more selective than JND3229 (8.8 vs 1.17 ratio); ~100-fold less selective than BLU-945; ~80-fold less selective than OBX02-011
Conditions	Biochemical kinase inhibition assays comparing EGFRWT IC50 to EGFR triple-mutant IC50

Why This Matters

Wild-type EGFR selectivity directly impacts the predicted therapeutic index and on-target toxicity (skin rash, diarrhea); Egfr-IN-136's intermediate selectivity profile positions it as suitable for research applications where both mutant potency and modest WT sparing are acceptable, while extremely high selectivity (BLU-945, OBX02-011 class) may be preferred for therapeutic development contexts.

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. EGFRWT IC50 = 20.2 nM; selectivity over parental Ba/F3 and A431 cells. View Source
• [2] JND3229. EGFRWT IC50 = 6.8 nM; EGFRL858R/T790M/C797S IC50 = 5.8 nM. ACS Med. Chem. Lett. 2018, 9, 1123–1127. View Source

Egfr-IN-136: Optimal Research and Application Scenarios

Preclinical Profiling of C797S-Mutant Osimertinib-Resistant NSCLC

Egfr-IN-136 is ideally suited as a tool compound for probing C797S-mediated osimertinib resistance mechanisms in NSCLC. Its nanomolar biochemical potency against both EGFR19del/T790M/C797S (IC50 = 2.3 nM) and EGFRL858R/T790M/C797S (IC50 = 12.5 nM) and demonstrated antitumor efficacy in the Ba/F3-EGFR19del/T790M/C797S xenograft model make it a validated positive control for in vitro and in vivo resistance model characterization. The PC-9-OR cellular activity (IC50 = 56 nM) confirms its utility in clinically relevant osimertinib-resistant human NSCLC cell lines.

Macrocyclic Scaffold SAR Studies for EGFR Inhibitors

Egfr-IN-136 belongs to a structurally defined diaminopyrimidine macrocycle chemotype . Its macrocyclic architecture distinguishes it from linear aminopyrimidine inhibitors like 25g (ACS Med. Chem. Lett. 2019) and allosteric inhibitors like EAI045 . Procurement of Egfr-IN-136 enables direct comparative SAR studies examining how macrocyclization impacts potency, selectivity, cellular permeability, and metabolic stability relative to linear analogs, providing a benchmark reference compound for macrocycle-focused medicinal chemistry campaigns.

Cross-Compound Benchmarking for Fourth-Generation EGFR Inhibitors

Egfr-IN-136 can be incorporated into multi-compound benchmarking panels alongside JND3229 (IC50 = 5.8 nM against EGFRL858R/T790M/C797S) , BLU-945 (IC50 range 1.2–4.4 nM; >1,000-fold selective) , and OBX02-011 (IC50 = 2.09 nM; ~704-fold selective) to establish potency and selectivity reference ranges for new chemical entities. Its intermediate selectivity profile (~1.6–8.8-fold WT/mutant ratio) provides a useful mid-range comparator for assessing whether new compounds achieve sufficient mutant selectivity for therapeutic application.

Reversible Non-Covalent Binding Mode Control in Inhibitor Comparison

As a reversible, non-covalent EGFR inhibitor , Egfr-IN-136 serves as an essential non-covalent control compound in studies comparing covalent (e.g., osimertinib and its derivatives) versus non-covalent inhibition strategies against C797S-mutant EGFR. Its retention of potency against C797S triple mutants—where covalent inhibitors lose activity due to loss of the Cys797 covalent anchoring residue —makes it a critical reference for validating that observed activity differences arise from binding mode rather than off-target effects.

Application

Selection Property

Validation Focus

C797S-mutant osimertinib-resistant NSCLC model profiling

Triple-mutant biochemical and cellular potency context

Osimertinib-resistant cell and xenograft model-response endpoint validation

Macrocyclic diaminopyrimidine scaffold SAR studies

Conformationally constrained macrocycle vs. linear analog comparator

Kinase selectivity and cellular permeability benchmarking

Fourth-generation EGFR inhibitor cross-compound benchmarking

Intermediate WT/mutant selectivity profile as mid-range reference

Potency and selectivity range assessment against clinical-stage comparators

Reversible non-covalent binding mode control studies

Non-covalent EGFR TKI retaining activity against C797S mutants

Binding-mode-specific activity differentiation from covalent inhibitors

• [1] Design, Synthesis, and Biological Evaluation of Novel Diaminopyrimidine Macrocycles as Fourth Generation Reversible EGFR Inhibitors That Overcome Clinical Resistance to Osimertinib Mediated by C797S Mutation. J. Med. Chem. 2024, 67 (22), 20531–20558. View Source
• [2] Li, Q.; Zhang, T.; Li, S.; et al. Discovery of Potent and Noncovalent Reversible EGFR Kinase Inhibitors of EGFRL858R/T790M/C797S. ACS Med. Chem. Lett. 2019, 10 (7), 1046–1052. Compound 25g: IC50 = 2.2 nM. View Source
• [3] EAI045: Mutant-selective allosteric EGFR inhibitor. IC50 = 3 nM for L858R/T790M at 1 mM ATP. Nature 2016, 534, 129–132. View Source
• [4] JND3229. EGFRC797S reversible inhibitor. IC50 = 5.8 nM for EGFRL858R/T790M/C797S. ACS Med. Chem. Lett. 2018, 9, 1123–1127. View Source